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Compound of Interest

Compound Name: 3-Isopropylcatechol

Cat. No.: B048954 Get Quote

This document provides comprehensive guidance for the safe and compliant disposal of 3-
Isopropylcatechol, tailored for researchers and drug development professionals. The

following procedures are designed to mitigate risks and ensure adherence to safety protocols.

Immediate Safety Information
3-Isopropylcatechol is a chemical that requires careful handling. It is classified as a skin

irritant (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).

[1][2] It is also recognized as being toxic to aquatic life with long-lasting effects (H411)[2].

Immediate consultation with a physician is recommended in case of exposure, and the Safety

Data Sheet (SDS) should be provided to the attending doctor.[1] In the event of a spill,

personnel should be evacuated to a safe area.[1]

Data Summary: Physicochemical Properties and
Hazard Classifications
The following table summarizes key quantitative data for 3-Isopropylcatechol.
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Property Value Source(s)

Molecular Formula C₉H₁₂O₂

Molecular Weight 152.19 g/mol

Physical State Solid

Melting Point 43 - 45°C

Boiling Point 265.3°C at 760 mmHg

GHS Hazard Statements H315, H319, H335, H411

GHS Hazard Classes

Skin Irritant (Cat. 2), Eye

Irritant (Cat. 2), STOT SE (Cat.

3), Aquatic Chronic (Cat. 2)

Experimental Protocol: Step-by-Step Disposal
Procedure
Proper disposal is critical to ensure laboratory and environmental safety. The following protocol

outlines the necessary steps for handling and disposing of 3-Isopropylcatechol waste.

1. Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure all appropriate personal protective equipment is

worn.

Hand Protection: Wear chemically resistant gloves. Dispose of contaminated gloves after

use in accordance with good laboratory practices.

Eye/Face Protection: Use safety glasses and a face shield approved under government

standards such as NIOSH (US) or EN 166 (EU).

Skin and Body Protection: A complete suit protecting against chemicals is required. The

specific type of protective equipment should be selected based on the concentration and

amount of the substance at the workplace.
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Respiratory Protection: For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle

respirator is suitable. For higher-level protection, use OV/AG/P99 (US) or ABEK-P2 (EU EN

143) respirator cartridges. Use respirators and components tested and approved under

appropriate government standards.

2. Waste Collection and Handling

General Principle: Do not let the product enter drains or be released into the environment. All

waste, including surplus and non-recyclable solutions, must be treated as hazardous waste.

Solid Waste: Carefully sweep up and shovel solid 3-Isopropylcatechol. Pick up and arrange

disposal without creating dust.

Contaminated Materials: Any materials used for cleaning spills (e.g., diatomite, universal

binders) should be collected and treated as hazardous waste.

Containment: Place all waste into suitable, closed, and clearly labeled containers for

disposal. The label must include the full chemical name and percentage of each component.

3. Accidental Spill Cleanup

Ventilation: Ensure the area is adequately ventilated. Use personal protective equipment as

required.

Containment: Prevent further leakage or spillage if it is safe to do so.

Cleanup: For solid spills, sweep up or vacuum the spillage and collect it in a suitable

container for disposal. Avoid any actions that could generate dust. For liquid solutions,

absorb with a finely-powdered liquid-binding material.

Decontamination: Decontaminate surfaces and equipment involved in the spill by scrubbing

with alcohol.

4. Storage and Disposal

Storage: Store hazardous waste containers in a designated, well-ventilated area. Keep

containers tightly closed.
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Professional Disposal: Arrange for disposal through a licensed professional waste disposal

company. The disposal must be in consultation with local waste disposal authorities and in

accordance with national and regional regulations.

Container Disposal: Empty containers must be handled as hazardous waste. The first rinse

of the container must be collected and disposed of as hazardous waste. After thorough

rinsing and drying, labels must be completely removed or defaced before the container can

be disposed of as solid waste.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-
Isopropylcatechol.
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(Surplus, Spill Residue, Contaminated PPE)
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Solid Waste:
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Liquid Waste / Rinsate:
Collect in a sealed container.

Place waste in a suitable,
closed, and labeled hazardous waste container.

Store container in a designated
hazardous waste area.

Accidental Spill Occurs

Contain spill & prevent entry to drains.

Clean up with absorbent material.
Avoid dust generation.

Contact licensed disposal company
for pickup.

Waste Disposed via
Approved Facility
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Caption: Workflow for the safe disposal of 3-Isopropylcatechol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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